6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile

• IUPAC Name: 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• InChI: InChI=1S/C10H15NO/c1-2-3-9(6-11)4-10(5-9)7-12-8-10/h2-5,7-8H2,1H3
• InChI Key: MGGCNURKYOYUJR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC2(C1)COC2)C#N
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• CAS No.: 2866321-97-1

Description

6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile (6POSH) is a cyclic compound that has been studied extensively for its various applications in scientific research. 6POSH is a member of the spirocyclic family of compounds, which are a type of heterocyclic compounds that contain a spiro-ring system. 6POSH is a versatile compound with a wide range of applications in organic synthesis and medicinal chemistry.

Scientific Research Applications

6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied extensively for its various applications in scientific research. It has been used in the synthesis of a variety of organic compounds, such as heterocycles, polycyclic compounds, and other organic molecules. This compound has also been studied for its potential applications in medicinal chemistry, including drug design and drug delivery. Additionally, this compound has been used in the synthesis of various polymers, such as polyamides, polyurethanes, and polyesters, which have potential applications in the fields of materials science and nanotechnology.

Mechanism of Action

The mechanism of action of 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile is not yet fully understood. However, it is believed that this compound can act as a catalyst in the synthesis of organic compounds, as well as in the formation of polymers. Additionally, this compound may act as a ligand in the binding of small molecules, such as drugs, to their target molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound may interact with certain receptors, such as G-protein-coupled receptors, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile in lab experiments include its relatively low cost, its versatility, and its ability to catalyze the synthesis of organic compounds. The limitations of using this compound in lab experiments include its lack of specificity, its potential toxicity, and its lack of solubility in certain solvents.

Future Directions

The potential future directions for 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile include its use in the synthesis of new organic compounds, its use in the development of new drug delivery systems, its use in the synthesis of new polymers, its use in the development of new materials, and its use in the development of new nanotechnology applications. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and to develop new methods for its synthesis.

Synthesis Methods

6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized through a variety of methods. One method involves the reaction of propyl nitrite and 2-oxaspiro[3.3]heptane-6-carbonitrile in the presence of a base, such as potassium hydroxide, to produce this compound. Another method involves the reaction of propyl nitrite and 2-oxaspiro[3.3]heptane-6-carbonitrile in the presence of a strong acid, such as sulfuric acid, to produce this compound.